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Compound of Interest

3-(3-Bromopropoxy)-4-
Compound Name:

methoxybenzaldehyde

cat. No.: B1322760

Synthesis Pathway: Williamson Ether Synthesis

The principal route for the synthesis of 3-(3-Bromopropoxy)-4-methoxybenzaldehyde
involves the reaction of isovanillin (3-hydroxy-4-methoxybenzaldehyde) with 1,3-
dibromopropane. This reaction is a classic example of a Williamson ether synthesis, where the
phenoxide ion of isovanillin, formed in situ by a base, acts as a nucleophile and attacks one of
the primary carbons of 1,3-dibromopropane, displacing a bromide ion.

To favor the desired mono-alkylation product and minimize the formation of the bis-alkylation
byproduct, a significant excess of 1,3-dibromopropane is typically employed.
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 To cite this document: BenchChem. [Literature review of 3-(3-Bromopropoxy)-4-
methoxybenzaldehyde synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322760#literature-review-of-3-3-bromopropoxy-4-
methoxybenzaldehyde-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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